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Compound of Interest

Compound Name: 2-(Methylthio)ethylamine

Cat. No.: B103984

Technical Guide: Physical Properties of 2-
(Methylthio)ethylamine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 2-
(Methylthio)ethylamine, a versatile intermediate in organic synthesis. The data presented is
curated for accuracy and is supplemented with generalized experimental protocols for its
determination.

Core Physical Properties

The boiling point and density are fundamental physical constants critical for the purification,
handling, and characterization of 2-(Methylthio)ethylamine. These properties are summarized
in the table below.

Physical Property Value Conditions
Boiling Point 146-149 °C At 760 mmHg
Density 0.974 - 0.98 g/mL At 20 °C

Experimental Protocols
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While specific experimental documentation for the determination of these properties for 2-
(Methylthio)ethylamine is not detailed in publicly available literature, standard methodologies
are employed. The following sections outline the general procedures for these measurements.

Determination of Boiling Point (Micro-Reflux Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. A common and efficient method for determining the boiling point of a small sample is
the micro-reflux technique.

Apparatus:

o Small test tube

e Thermometer

o Heating block or oil bath

o Clamping apparatus

Procedure:

o Approximately 0.5 mL of 2-(Methylthio)ethylamine is placed into a small test tube.

e The test tube is securely clamped within a heating block or oil bath.

o Athermometer is positioned with its bulb approximately 1 cm above the surface of the liquid.

o The sample is heated gently. The boiling point is recorded as the temperature at which the
vapor of the substance is in equilibrium with the boiling liquid, observable as a stable ring of
condensing vapor on the walls of the test tube at the same level as the thermometer bulb.[1]

Determination of Density (Gravimetric Method)

Density is the mass of a substance per unit volume. A straightforward and accurate method for
determining the density of a liquid involves weighing a known volume.

Apparatus:
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e Graduated cylinder or pycnometer
e Analytical balance
Procedure:

e The mass of a clean, dry graduated cylinder or pycnometer is measured using an analytical
balance.

e A known volume of 2-(Methylthio)ethylamine is carefully transferred into the graduated
cylinder. The volume is read from the bottom of the meniscus.

e The mass of the graduated cylinder containing the liquid is then measured.

e The mass of the liquid is determined by subtracting the mass of the empty cylinder from the
mass of the filled cylinder.

e The density is calculated by dividing the mass of the liquid by its volume.[2][3] For higher
precision, this procedure should be repeated multiple times and the average value reported.

Synthesis Pathway of 2-(Methylthio)ethylamine

2-(Methylthio)ethylamine can be synthesized through the S-methylation of cysteamine. The
following diagram illustrates a representative synthetic route.

Cysteamine Deprotonation

(HSCH2CH2NH2)
Thiolate Intermediate
S-Methylation

(“SCH2CH2NHz)

Base
(e.g., NaH) 2-(Methylthio)ethylamine

(CH3SCH2CH2NH2)

Methylating Agent
(e.g., CHal)

Click to download full resolution via product page

Caption: A simplified reaction scheme for the synthesis of 2-(Methylthio)ethylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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